Cas no 23450-31-9 (4-Benzylbenzonitrile)
4-Benzylbenzonitrile structure
Product Name:4-Benzylbenzonitrile
CAS No:23450-31-9
MF:C14H11N
MW:193.243843317032
CID:288227
PubChem ID:141037
Update Time:2025-04-19
4-Benzylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Benzylbenzonitrile
- Benzonitrile,4-(phenylmethyl)-
- 4-benzyl-1-cyanobenzene
- 4-Benzyl-benzonitril
- 4-benzyl-benzonitrile
- 4-Cyan-diphenylmethan
- a-phenyl-p-tolunitrile
- Benzonitrile, 4-(phenylmethyl)-
- DTXSID70178003
- SCHEMBL854445
- 23450-31-9
- A1-03971
- AKOS006285742
- MFCD08166337
-
- Inchi： 1S/C14H11N/c15-11-14-8-6-13(7-9-14)10-12-4-2-1-3-5-12/h1-9H,10H2
- InChI Key： CPRFNWUIJASATH-UHFFFAOYSA-N
- SMILES： N#CC1C=CC(=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 193.08900
- Monoisotopic Mass: 193.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79000
- LogP: 3.14908
4-Benzylbenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Benzylbenzonitrile Related Literature
-
1. Evaluation of the polar-inductive and mesomeric effects exerted by para-substituted phenyl rings on contiguous functionalitiesEmma Barchiesi,Silvia Bradamante,Giorgio A. Pagani J. Chem. Soc. Perkin Trans. 2 1987 1091
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